4-(2-Isopropylphenoxy)piperidine hydrochloride
Overview
Description
“4-(2-Isopropylphenoxy)piperidine hydrochloride” is a compound with the molecular formula C14H21NO•HCl and a molecular weight of 255.78 . It is a biochemical used for proteomics research .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C14H21NO.ClH/c1-11(2)13-5-3-4-6-14(13)16-12-7-9-15-10-8-12;/h3-6,11-12,15H,7-10H2,1-2H3;1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 255.78 . The molecular formula is C14H21NO•HCl .Scientific Research Applications
Subheading
Impact on ObesityResearch on 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride has demonstrated its potential in reducing food intake and weight gain in obese rats. This compound increases free fatty acid concentration in treated obese rats, indicating its influence on metabolic activities related to obesity management (Massicot, Steiner, & Godfroid, 1985).
Crystal and Molecular Structure
Subheading
Structural InsightsThe crystal and molecular structure of 4-piperidinecarboxylic acid hydrochloride has been extensively studied. This research contributes to understanding the basic structural properties of related compounds, including 4-(2-Isopropylphenoxy)piperidine hydrochloride (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Effect on Feeding Behavior
Subheading
Satiety and Obesity Control3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride has shown effects on feeding behavior. This non-amphetamine substance with low toxicity affects the satiety center, thereby reducing obesity in mice models (Massicot, Thuillier, & Godfroid, 1984).
Antimicrobial Activities
Subheading
Inhibiting Microbial GrowthA study on (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride revealed moderate antimicrobial activities against various bacteria and fungi, showcasing its potential in microbial inhibition (Ovonramwen, Owolabi, & Oviawe, 2019).
Synthesis and Structural Study
Subheading
Chemical Synthesis and StructureResearch on the synthesis and structural study of related compounds, such as 3t-isopropyl-2r,6c-diphenyl-4-oxopiperidinium nitrate, provides insights into the methods of synthesizing and understanding the structural aspects of similar compounds like this compound (Vimalraj, Pandiarajan, & Bhat, 2010).
Safety and Hazards
properties
IUPAC Name |
4-(2-propan-2-ylphenoxy)piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO.ClH/c1-11(2)13-5-3-4-6-14(13)16-12-7-9-15-10-8-12;/h3-6,11-12,15H,7-10H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMOAKELJPYGMHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1OC2CCNCC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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